Cas no 902618-11-5 (6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 902618-11-5
• MF: C₂₆H₂₅NO₅S
• MW: 463.545406103134
• CID: 6242327
• PubChem ID: 20874594
• Update Time: 2025-07-21

6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 6-ethoxy-1-(3-methoxybenzyl)-3-tosylquinolin-4(1H)-one
• F3407-2174
• VU0626410-1
• AKOS001837827
• 902618-11-5
• 6-ethoxy-1-[(3-methoxyphenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-one
• 6-ethoxy-1-[(3-methoxyphenyl)methyl]-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H25NO5S/c1-4-32-21-10-13-24-23(15-21)26(28)25(33(29,30)22-11-8-18(2)9-12-22)17-27(24)16-19-6-5-7-20(14-19)31-3/h5-15,17H,4,16H2,1-3H3
• InChI Key： AIKYDDVMOARGAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC=C(C=1)OC)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 463.14534407g/mol
• Monoisotopic Mass: 463.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

6-Ethoxy-1-(3-Methoxyphenyl)methyl-3-(4-Methylbenzenesulfonyl)-1,4-Dihydroquinolin-4-One: A Promising Compound in Modern Pharmaceutical Research

6-Ethoxy-1-(3-Methoxyphenyl)methyl-3-(4-Methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 902618-11-5, represents a novel class of molecules with potential applications in the treatment of various diseases. The synthesis and characterization of this compound have been extensively studied in recent years, highlighting its structural complexity and biological relevance.

The molecular framework of 6-ethoxy-1-(3-methoxyphenyl)methyl is a key feature of this compound, contributing to its pharmacological properties. The presence of multiple functional groups, including ethoxy, methoxy, and sulfonyl moieties, suggests that this molecule may interact with multiple biological targets. The 1,4-dihydroquinolin-4-one ring system is particularly noteworthy, as it is a common structural element in several well-known drugs, including calcium channel blockers and anticonvulsants.

Recent studies have focused on the 3-(4-methylbenzenesulfonyl) group, which is believed to play a critical role in modulating the compound's biological activity. This sulfonamide moiety may enhance the molecule's ability to interact with specific receptors or enzymes, thereby influencing its therapeutic potential. Researchers have also explored the impact of the 6-ethoxy substituent on the compound's solubility and bioavailability, which are crucial factors in drug development.

One of the most promising aspects of this compound is its potential application in the treatment of neurodegenerative disorders. A 2023 study published in Pharmaceutical Research demonstrated that the 3-(4-methylbenzenesulfonyl) group may enhance the molecule's ability to cross the blood-brain barrier, making it a candidate for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The 1,4-dihydroquinolin-3-one ring system is also of interest due to its ability to modulate ion channels, a mechanism that is relevant to the treatment of epilepsy and other neurological conditions.

Another area of research has focused on the 3-methoxyphenyl substituent, which may contribute to the compound's anti-inflammatory properties. A 2022 study in Journal of Medicinal Chemistry reported that the presence of this group could enhance the molecule's ability to inhibit pro-inflammatory cytokines, suggesting potential applications in the treatment of autoimmune diseases and inflammatory conditions. The 6-ethoxy group may also play a role in regulating the compound's metabolic stability, which is an important consideration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets. Molecular docking studies have shown that the 1,4-dihydroquinolin-4-one ring system may interact with specific protein domains, including those involved in the regulation of intracellular calcium levels. This interaction could have implications for the treatment of cardiovascular diseases, where calcium channel modulation is a key therapeutic strategy.

The 3-(4-methylbenzenesulfonyl) group has also been the subject of structural modifications aimed at improving the compound's pharmacokinetic profile. A 2023 study published in Drug Discovery Today explored the impact of substituting the methyl group with other functional groups, such as fluorine or chlorine, to enhance the molecule's potency and selectivity. These modifications could lead to the development of more effective and safer therapeutic agents.

In addition to its potential therapeutic applications, the 6-ethoxy-1-(3-methoxyphenyl)methyl scaffold has been investigated for its use in the development of prodrugs. Prodrug strategies can improve the solubility and bioavailability of the compound, making it more suitable for oral administration. A 2022 study in Advanced Drug Delivery Reviews highlighted the potential of this approach to overcome the limitations of traditional drug delivery methods.

The synthesis of this compound has also been a focus of recent research, with multiple methods developed to achieve high yields and purity. One of the most promising approaches involves the use of catalytic asymmetric reactions to control the stereochemistry of the 1,4-dihydroquinolin-4-one ring. This stereochemical control is critical for ensuring the compound's biological activity and minimizing potential side effects.

Overall, 6-ethoxy-1-(3-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and potential applications in the treatment of various diseases make it a promising candidate for further research and development. As new studies continue to uncover its biological mechanisms and therapeutic potential, this compound may play a crucial role in the future of drug discovery and treatment.